7-methyl-3-{(Z)-[3-(3-methylbutyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(4-phenylpiperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• Molecular Formula: C28H31N5O2S2
• Molecular Weight: 533.7 g/mol
• IUPAC Name: (5Z)-3-(3-methylbutyl)-5-[[7-methyl-4-oxo-2-(4-phenylpiperazin-1-yl)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C28H31N5O2S2/c1-19(2)11-12-32-27(35)23(37-28(32)36)17-22-25(29-24-10-9-20(3)18-33(24)26(22)34)31-15-13-30(14-16-31)21-7-5-4-6-8-21/h4-10,17-19H,11-16H2,1-3H3/b23-17-
• Standard InChI Key: IPDXPJYHCOANRI-QJOMJCCJSA-N
• Isomeric SMILES: CC1=CN2C(=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CCC(C)C)N4CCN(CC4)C5=CC=CC=C5)C=C1
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CCC(C)C)N4CCN(CC4)C5=CC=CC=C5)C=C1

Introduction

7-methyl-3-{(Z)-[3-(3-methylbutyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(4-phenylpiperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic compound that belongs to the class of heterocyclic compounds. It features a pyrido-pyrimidinone core, a thiazolidinone moiety, and a piperazine substituent, which collectively contribute to its potential biological activities and applications in medicinal chemistry.

2.3. Synthesis

The synthesis of this compound typically involves several key steps, utilizing various chemical transformations to assemble its complex structure. These synthetic routes are crucial for producing the compound with desired purity and yield.

3.1. Mechanism of Action

The compound's mechanism of action involves interactions with specific biological targets such as enzymes or receptors, potentially modulating their activity. Initial studies suggest that it may interact with enzymes involved in bacterial cell wall synthesis or pathways related to cancer cell proliferation, indicating its potential as an effective therapeutic agent.

3.2. Research Findings

Research indicates that this compound exhibits promising biological activities due to its unique structural features. It is considered a candidate for further pharmacological studies, particularly in targeting various biological pathways.

Comparison with Similar Compounds

Compound Name	Molecular Formula	Unique Features
7-methyl-3-{(Z)-[4-OXO...}-2-(4-methylpiperazin...	C23H29N5O2S2	Contains different substituents on the piperazine ring
3-{(Z)-[3-(3-methylbutyl)...}-2-(thiomorpholin...	C21H24N4O2S3	Features a thiomorpholine instead of piperazine
9-methyl...	C24H31N5O2S2	Has additional ethyl substituents

These compounds share structural similarities but differ in specific functional groups and substituents, which affect their biological activity and specificity.